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Compound of Interest

2,3,3,4,4',5,5"-
Compound Name: )
Heptabromobiphenyl

Toxicokinetics

Heptabromobiphenyls are a class of polybrominated biphenyls (PBBs) that are persistent in the
environment and bioaccumulate in fatty tissues.[1] Their toxicokinetics are defined by their
lipophilicity, leading to efficient absorption and slow excretion.

Absorption, Distribution, Metabolism, and Excretion
(ADME)

PBBs, including heptabromobiphenyls, are absorbed into the body through ingestion,
inhalation, and skin contact.[1][2] Once absorbed, their fat-soluble nature causes them to
accumulate in lipid-rich tissues like adipose tissue, the liver, skin, and breast milk.[2]
Metabolism of these compounds is very slow and depends on the specific congener. Excretion
is primarily through feces, with the half-life in the human body estimated to be several years.[3]

Table 1: Summary of ADME Profile for Heptabromobiphenyls
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Parameter Description Species

Readily absorbed via oral,

Absorption inhalation, and dermal routes. Humans, Rats

[2]

Accumulates in lipid-rich
tissues such as adipose tissue,
Distribution liver, and skin.[2] Crosses the Humans, Rats
placenta and is found in breast
milk.[2]

Metabolism is limited and
occurs via the microsomal

Metabolism monooxygenase system. The Rats
rate depends on the specific

bromine substitution pattern.

Highly brominated congeners
are excreted unchanged in the
) feces. Lower brominated
Excretion Rats
congeners can be transformed
into hydroxylated derivatives

and eliminated in urine.

Experimental Protocol: Analysis of Heptabromobiphenyls in Biological Samples

The standard method for detecting and quantifying heptabromobiphenyls in biological matrices
like plasma or tissue involves extraction followed by gas chromatography/mass spectrometry
(GCIMS).

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/49972
https://pubchem.ncbi.nlm.nih.gov/compound/49972
https://pubchem.ncbi.nlm.nih.gov/compound/49972
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Sample Solid-Phase or Extract Cleanup
(Plasma, Tissue) Liquid-Liquid Extraction (e.g., Florisil column)

» GC/MS Analysis » Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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